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Compound of Interest

Compound Name: Isobutyl hexanoate

Cat. No.: B089612

Providing critical safety and logistical information for the proper handling and disposal of
isobutyl hexanoate, this guide offers procedural steps to ensure the safety of laboratory
personnel and compliance with environmental regulations.

Isobutyl hexanoate, a combustible liquid and irritant, requires careful management to mitigate
risks within a research environment.[1][2] Adherence to established disposal protocols is
paramount for the safety of laboratory staff and the preservation of the environment.

Key Physical and Chemical Properties

A thorough understanding of the chemical's properties is the first step in safe handling and
disposal.
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Property Value

CAS Number 105-79-3[2][3]

Molecular Formula C10H2002[2][3]

Molecular Weight 172.26 g/mol [2][3]
Appearance Colorless liquid[3]

Flash Point 76 °C (168.8 °F) - closed cup[3]
Density 0.856 g/mL at 25 °CJ[3][4]
Boiling Point 348 - 350 °C[3][4]

Storage Temperature 2 -8°C[3]

Hazard Identification and Personal Protective
Equipment (PPE)

Isobutyl hexanoate is classified as a combustible liquid that can cause skin and serious eye
irritation.[1][2] Inhalation may also be harmful and cause respiratory tract irritation.[1] Therefore,
appropriate personal protective equipment must be worn when handling this chemical.

Recommended PPE includes:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemically resistant gloves.

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[2]

Respiratory Protection: If working in an area with inadequate ventilation, a respirator may be
necessary.[2]

Step-by-Step Disposal Protocol

The disposal of isobutyl hexanoate must comply with federal, state, and local regulations. The
primary federal legislation governing hazardous waste in the United States is the Resource

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.aurochemicals.com/wp-content/uploads/2019/04/ISOBUTYL-CAPROATE-ISOBUTYL-HEXANOATE-Natural-SDS.pdf
https://www.chemicalbook.com/msds/isobutyl-hexanoate.htm
https://www.aurochemicals.com/wp-content/uploads/2019/04/ISOBUTYL-CAPROATE-ISOBUTYL-HEXANOATE-Natural-SDS.pdf
https://www.chemicalbook.com/msds/isobutyl-hexanoate.htm
https://www.aurochemicals.com/wp-content/uploads/2019/04/ISOBUTYL-CAPROATE-ISOBUTYL-HEXANOATE-Natural-SDS.pdf
https://www.chemicalbook.com/msds/isobutyl-hexanoate.htm
https://www.chemicalbook.com/msds/isobutyl-hexanoate.htm
https://www.chemicalbook.com/msds/isobutyl-hexanoate.htm
https://www.chemicalbook.com/msds/isobutyl-hexanoate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9746318.htm
https://www.chemicalbook.com/msds/isobutyl-hexanoate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9746318.htm
https://www.chemicalbook.com/msds/isobutyl-hexanoate.htm
https://www.benchchem.com/product/b089612?utm_src=pdf-body
http://www.mu-intel.com/upload/msds/20130814213821.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/04/ISOBUTYL-CAPROATE-ISOBUTYL-HEXANOATE-Natural-SDS.pdf
http://www.mu-intel.com/upload/msds/20130814213821.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/04/ISOBUTYL-CAPROATE-ISOBUTYL-HEXANOATE-Natural-SDS.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/04/ISOBUTYL-CAPROATE-ISOBUTYL-HEXANOATE-Natural-SDS.pdf
https://www.benchchem.com/product/b089612?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Conservation and Recovery Act (RCRA).[5][6][7][8][9]
1. Waste Identification and Collection:
o Treat all isobutyl hexanoate waste as hazardous.[10]

o Collect waste isobutyl hexanoate in a designated, properly labeled, and sealed container.
The container must be chemically compatible with the substance.[6]

» Do not mix isobutyl hexanoate with other chemical wastes to prevent unforeseen reactions.
[11][12]

o Label the waste container clearly with "Hazardous Waste," the name "Isobutyl Hexanoate,"
and the date of accumulation.[11]

2. Storage of Chemical Waste:

» Store the waste container in a cool, dry, and well-ventilated area, away from sources of
ignition.[1][3]

o Ensure the storage area has secondary containment to manage any potential leaks.[6]
3. Accidental Release Measures:

 In the event of a spill, remove all sources of ignition.[1][3]

o Ventilate the area and wear appropriate PPE.[1][3]

o Contain the spill using a non-combustible absorbent material such as sand, earth, or
vermiculite.[3]

» Collect the absorbed material and place it in a suitable, closed container for disposal.[1][3]
e Do not allow the spilled chemical to enter drains or waterways.[1][2][3]

4. Disposal Procedure:
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» Isobutyl hexanoate should be disposed of through a licensed professional waste disposal
service.[1]

e This combustible material may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[1]

» Never dispose of isobutyl hexanoate down the drain or in the regular trash.[13]

o Empty containers that held isobutyl hexanoate should be treated as hazardous waste
unless they have been triple-rinsed. The rinsate from this process must also be collected and
disposed of as hazardous waste.[10]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
isobutyl hexanoate.
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Isobutyl Hexanoate for Disposal
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Disposal workflow for isobutyl hexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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